Cas no 2352096-50-3 (Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate
• CAS No: 2352096-50-3
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5639492
• PubChem ID: 85196314
• Update Time: 2025-06-11

Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2352096-50-3
• EN300-28282708
• tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate
• Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(16)12(15)9-6-7-10(17-4)11(8-9)18-5/h6-8,12H,15H2,1-5H3
• InChI Key： SVSXZYPHEMDSKF-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(=C(C=1)OC)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate

Comprehensive Overview of Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate (CAS No. 2352096-50-3)

Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate (CAS No. 2352096-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a 3,4-dimethoxyphenyl group and a tert-butyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 2352096-50-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers often search for "Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate synthesis" or "CAS 2352096-50-3 applications" to explore its synthetic pathways and industrial relevance. Recent trends highlight its role in green chemistry initiatives, where sustainable synthesis methods are prioritized to reduce environmental impact.

From a structural perspective, the 2-aminoacetate backbone of this compound enables versatile functionalization, making it a candidate for peptide mimetics and chiral auxiliaries. The 3,4-dimethoxy substitution on the phenyl ring enhances its solubility and bioavailability, a feature frequently discussed in forums focusing on drug formulation optimization. These properties align with growing industry demands for high-efficiency intermediates in precision medicine.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate, ensuring compliance with pharmacopeial standards. Queries like "CAS 2352096-50-3 purity analysis" reflect the compound's stringent quality control requirements in GMP manufacturing. Additionally, its stability under various pH conditions is a recurring topic in pharmaceutical stability studies.

Emerging applications of this compound include its use in catalysis research and material science, where its electron-rich aromatic system contributes to advanced polymer designs. The integration of computational chemistry tools to predict its reactivity has further expanded its utility, addressing search trends like "molecular modeling of 3,4-dimethoxyphenyl derivatives." Such interdisciplinary approaches underscore its relevance in next-generation chemical innovation.

In summary, Tert-butyl 2-amino-2-(3,4-dimethoxyphenyl)acetate (CAS No. 2352096-50-3) exemplifies the convergence of synthetic versatility and biomedical potential. Its alignment with sustainable chemistry goals and high-value pharmaceutical intermediates positions it as a compound of enduring scientific and commercial interest.